Cas no 71412-88-9 (2-(3-Bromophenyl)-2-hydroxyacetonitrile)
71412-88-9 structure
Product Name:2-(3-Bromophenyl)-2-hydroxyacetonitrile
CAS No:71412-88-9
MF:C8H6BrNO
MW:212.043341159821
MDL:MFCD12169328
CID:545588
PubChem ID:11160159
Update Time:2025-04-19
2-(3-Bromophenyl)-2-hydroxyacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Bromophenyl)-2-hydroxyacetonitrile
- CS-0240286
- AM806912
- EN300-227590
- AKOS009471637
- SCHEMBL198178
- 71412-88-9
-
- MDL： MFCD12169328
- Inchi： 1S/C8H6BrNO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,11H
- InChI Key： UQYDMAISSWIIRF-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C(C#N)O
Computed Properties
- Exact Mass: 210.96328g/mol
- Monoisotopic Mass: 210.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44Ų
2-(3-Bromophenyl)-2-hydroxyacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-227590-0.05g |
2-(3-bromophenyl)-2-hydroxyacetonitrile |
71412-88-9 | 95% | 0.05g |
$76.0 | 2024-06-20 | |
| Enamine | EN300-227590-0.1g |
2-(3-bromophenyl)-2-hydroxyacetonitrile |
71412-88-9 | 95% | 0.1g |
$113.0 | 2024-06-20 | |
| Enamine | EN300-227590-0.25g |
2-(3-bromophenyl)-2-hydroxyacetonitrile |
71412-88-9 | 95% | 0.25g |
$162.0 | 2024-06-20 | |
| Enamine | EN300-227590-0.5g |
2-(3-bromophenyl)-2-hydroxyacetonitrile |
71412-88-9 | 95% | 0.5g |
$310.0 | 2024-06-20 | |
| Enamine | EN300-227590-1.0g |
2-(3-bromophenyl)-2-hydroxyacetonitrile |
71412-88-9 | 95% | 1.0g |
$414.0 | 2024-06-20 | |
| Enamine | EN300-227590-2.5g |
2-(3-bromophenyl)-2-hydroxyacetonitrile |
71412-88-9 | 95% | 2.5g |
$810.0 | 2024-06-20 | |
| Enamine | EN300-227590-5.0g |
2-(3-bromophenyl)-2-hydroxyacetonitrile |
71412-88-9 | 95% | 5.0g |
$1199.0 | 2024-06-20 | |
| Enamine | EN300-227590-10.0g |
2-(3-bromophenyl)-2-hydroxyacetonitrile |
71412-88-9 | 95% | 10.0g |
$1778.0 | 2024-06-20 | |
| Enamine | EN300-227590-1g |
2-(3-bromophenyl)-2-hydroxyacetonitrile |
71412-88-9 | 95% | 1g |
$414.0 | 2023-09-15 | |
| Enamine | EN300-227590-5g |
2-(3-bromophenyl)-2-hydroxyacetonitrile |
71412-88-9 | 95% | 5g |
$1199.0 | 2023-09-15 |
2-(3-Bromophenyl)-2-hydroxyacetonitrile Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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